Cas no 946203-52-7 (N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide)

• Product Name: N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide
• CAS No: 946203-52-7
• MF: C₂₂H₂₅N₃O₄S
• MW: 427.516604185104
• CID: 6382429
• PubChem ID: 25285526
• Update Time: 2025-10-28

N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide
• 946203-52-7
• N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)-1-benzofuran-2-carboxamide
• F5110-0403
• AKOS024498862
• SR-01000921078-1
• VU0636096-1
• SR-01000921078
• N-(2-((4-(m-tolyl)piperazin-1-yl)sulfonyl)ethyl)benzofuran-2-carboxamide

• Inchi： 1S/C22H25N3O4S/c1-17-5-4-7-19(15-17)24-10-12-25(13-11-24)30(27,28)14-9-23-22(26)21-16-18-6-2-3-8-20(18)29-21/h2-8,15-16H,9-14H2,1H3,(H,23,26)
• InChI Key： MKULXLNDFIFOBP-UHFFFAOYSA-N
• SMILES： S(CCNC(C1=CC2C=CC=CC=2O1)=O)(N1CCN(C2C=CC=C(C)C=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 427.15657746g/mol
• Monoisotopic Mass: 427.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 91.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide

Introduction to N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide (CAS No. 946203-52-7)

N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide, a compound with the chemical identifier CAS No. 946203-52-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this molecule is characterized by its intricate arrangement of functional groups, which contributes to its unique chemical and pharmacological properties.

The core framework of N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide consists of a benzofuran moiety linked to an amide group. The benzofuran ring system is a well-known scaffold in medicinal chemistry, often employed due to its ability to interact favorably with biological targets. The presence of the amide group not only enhances the molecule's solubility but also introduces a site for further functionalization, allowing for the development of derivatives with tailored properties.

One of the most striking features of this compound is the presence of a sulfonyl group attached to a piperazine ring. This particular arrangement has been extensively studied for its potential in modulating various biological pathways. Piperazine derivatives are known for their role as neurotransmitter receptor antagonists, particularly those targeting serotonin and dopamine receptors. The sulfonyl group, on the other hand, is often incorporated into molecules to enhance binding affinity and metabolic stability.

Recent research has highlighted the importance of N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide in the development of novel therapeutic agents. Studies have demonstrated that this compound exhibits significant activity against certain enzymatic targets, making it a potential candidate for treating a range of disorders. For instance, its interaction with specific enzymes has been linked to its ability to modulate neurotransmitter release, which could be beneficial in conditions such as depression and anxiety.

The synthesis of N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide involves multiple steps, each requiring precise control to ensure high yield and purity. The process typically begins with the preparation of the benzofuran core, followed by functionalization at the 2-position with an amide group. Subsequent steps involve introducing the sulfonyl-piperazine moiety, which is critical for achieving the desired biological activity.

In terms of pharmacokinetic properties, N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide has shown encouraging results in preclinical studies. Its molecular structure suggests good oral bioavailability and favorable distribution characteristics within the body. These properties are essential for developing a drug that can be administered orally and reach therapeutic levels efficiently.

The compound's potential therapeutic applications extend beyond neurotransmitter modulation. Emerging research indicates that it may also have anti-inflammatory and antioxidant effects, which could make it useful in treating chronic inflammatory diseases and oxidative stress-related conditions. The versatility of this molecule underscores its importance as a lead compound in drug discovery efforts.

One area where N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide shows particular promise is in the treatment of neurological disorders. Its ability to interact with central nervous system receptors suggests that it could be used to develop treatments for conditions such as Parkinson's disease and Alzheimer's disease. Additionally, its potential role in modulating mood and cognitive functions makes it an attractive candidate for further investigation.

The development of any new pharmaceutical agent involves rigorous testing to ensure safety and efficacy. N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide has undergone various in vitro and in vivo studies to evaluate its potential as a therapeutic agent. These studies have provided valuable insights into its mechanism of action and have helped identify potential side effects that need to be addressed before human trials can begin.

As research continues, new applications for N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide are likely to emerge. The flexibility of its molecular structure allows for modifications that could enhance its efficacy or reduce its toxicity. By leveraging advanced computational methods and synthetic techniques, scientists can explore new derivatives with improved properties.

The impact of compounds like N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide extends beyond academic research. Their development represents a significant step forward in addressing unmet medical needs and improving patient outcomes. As our understanding of biological systems grows, so too does our ability to design molecules that can interact with these systems in beneficial ways.